Tert-butyl 2,2-dimethyl-3-(prop-2-enoylamino)-3H-indole-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 2,2-dimethyl-3-(prop-2-enoylamino)-3H-indole-1-carboxylate, also known as TMC-1, is a synthetic compound that has gained attention in the scientific community for its potential applications in drug discovery and development. TMC-1 belongs to the class of indole-based compounds, which have been found to exhibit various biological activities such as anticancer, antiviral, and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of Tert-butyl 2,2-dimethyl-3-(prop-2-enoylamino)-3H-indole-1-carboxylate is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs by this compound leads to the upregulation of tumor suppressor genes and downregulation of oncogenes, resulting in the inhibition of cancer cell growth. This compound has also been shown to inhibit viral replication by targeting various stages of the viral life cycle.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and induces apoptosis. This compound has also been found to inhibit the activity of HDACs and modulate the expression of various genes involved in cell cycle regulation, apoptosis, and DNA repair. In addition, this compound has been shown to inhibit viral replication by targeting various stages of the viral life cycle. However, the exact biochemical and physiological effects of this compound in vivo are yet to be fully elucidated.
Advantages and Limitations for Lab Experiments
Tert-butyl 2,2-dimethyl-3-(prop-2-enoylamino)-3H-indole-1-carboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound has also been found to exhibit potent anticancer and antiviral activity, making it a promising candidate for drug development. However, this compound also has some limitations for lab experiments. It has been found to exhibit low solubility in water, which may limit its bioavailability in vivo. Moreover, the exact mechanism of action of this compound is not fully understood, which may hinder its further development as a therapeutic agent.
Future Directions
There are several future directions for the research on Tert-butyl 2,2-dimethyl-3-(prop-2-enoylamino)-3H-indole-1-carboxylate. One of the directions is to further elucidate the mechanism of action of this compound in vivo. This would help to better understand the biochemical and physiological effects of this compound and its potential applications in drug development. Another direction is to explore the potential of this compound as a combination therapy with other anticancer or antiviral agents. This would help to enhance the efficacy of this compound and overcome its limitations. Moreover, the development of novel analogs of this compound with improved solubility and bioavailability would also be a promising direction for future research.
Synthesis Methods
Tert-butyl 2,2-dimethyl-3-(prop-2-enoylamino)-3H-indole-1-carboxylate can be synthesized through a multistep process, starting from commercially available starting materials. The synthesis involves the condensation of 2,2-dimethyl-1,3-dioxane-4,6-dione with propargylamine, followed by a cyclization reaction with indole-3-carboxaldehyde. The resulting intermediate is then subjected to various chemical transformations, including esterification, amidation, and deprotection, to yield the final product, this compound.
Scientific Research Applications
Tert-butyl 2,2-dimethyl-3-(prop-2-enoylamino)-3H-indole-1-carboxylate has been extensively studied for its potential applications in drug discovery and development. Several studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to possess antiviral activity against HIV-1, influenza virus, and herpes simplex virus. Moreover, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
tert-butyl 2,2-dimethyl-3-(prop-2-enoylamino)-3H-indole-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3/c1-7-14(21)19-15-12-10-8-9-11-13(12)20(18(15,5)6)16(22)23-17(2,3)4/h7-11,15H,1H2,2-6H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWMOPGNGEGJGJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C2=CC=CC=C2N1C(=O)OC(C)(C)C)NC(=O)C=C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.